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Compound of Interest

Compound Name: 14-Deoxypoststerone

Cat. No.: B1197410 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 14-Deoxypoststerone is not publicly

available. The following guidance is based on best practices for the handling and disposal of

hazardous steroid compounds and should be supplemented by your institution's specific

Environmental Health and Safety (EHS) protocols.

The proper disposal of 14-Deoxypoststerone is critical to ensure laboratory safety,

environmental protection, and regulatory compliance. Steroid compounds often exhibit

biological activity that can pose risks if they enter the environment. Therefore, they must be

managed as hazardous waste.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to wear appropriate Personal

Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat. All handling of 14-Deoxypoststerone and its waste should be conducted in a well-

ventilated area, preferably within a chemical fume hood.

Quantitative Data Summary
While specific data for 14-Deoxypoststerone is not available, the following table summarizes

key information for a structurally similar hazardous steroid compound, Testosterone Decanoate,

to provide a reference for the potential hazards.
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Property Value (for Testosterone Decanoate)[1]

CAS Number 5721-91-5

Hazard Class
Carc. 2, Repr. 1A, Aquatic Acute 1, Aquatic

Chronic 1, Acute Tox. 4

Hazard Statements

H302+H312+H332 (Harmful if swallowed, in

contact with skin or if inhaled), H351 (Suspected

of causing cancer), H360-H362 (May damage

fertility or the unborn child. May cause harm to

breast-fed children), H410 (Very toxic to aquatic

life with long lasting effects)

Signal Word Danger

Disposal Consideration
Dispose of contents/container to an approved

waste disposal plant.

Step-by-Step Disposal Procedures
1. Waste Segregation and Collection:

Solid Waste: Collect all solid waste contaminated with 14-Deoxypoststerone, including

unused compound, contaminated personal protective equipment (gloves, etc.), and weighing

papers, in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: All liquid waste containing 14-Deoxypoststerone, such as experimental

solutions and solvent rinsates, must be collected in a separate, dedicated hazardous waste

container.[2] Do not mix with other solvent waste streams unless compatibility has been

verified.

Sharps Waste: Needles, syringes, or other sharps contaminated with 14-Deoxypoststerone
should be placed in a designated sharps container that is puncture-resistant and leak-proof.

2. Container Labeling:

All waste containers must be clearly and accurately labeled.[2] The label should include:
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The words "Hazardous Waste"

The full chemical name: "14-Deoxypoststerone"

The approximate concentration and quantity of the waste

The date of accumulation

3. Decontamination of Laboratory Equipment:

Reusable glassware and equipment that have come into contact with 14-Deoxypoststerone
should be decontaminated.

Triple rinse the labware with a suitable solvent (e.g., ethanol or acetone) that is known to

dissolve the compound.[2]

Collect the solvent rinsate as hazardous liquid waste.[2]

After rinsing, the labware can be washed with soap and water.

4. Spill Management:

In the event of a spill:

Immediately alert personnel in the area.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand).

Carefully collect the absorbent material and any contaminated debris into a designated

hazardous waste container.[2]

For large spills, evacuate the area and contact your institution's EHS office immediately.[2]

5. Final Disposal:

Do not dispose of 14-Deoxypoststerone down the drain or in the regular trash.[2]

All collected hazardous waste containing 14-Deoxypoststerone must be disposed of

through your institution's EHS-approved hazardous waste management program.[2]
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Follow your institution's specific procedures for requesting a hazardous waste pickup, which

typically involves completing a hazardous waste disposal form and scheduling a collection.

[2]

Experimental Protocols
No specific experimental protocols for the chemical neutralization or inactivation of 14-
Deoxypoststerone were found in the available literature. The standard and required procedure

is collection and disposal via a licensed hazardous waste contractor arranged by your

institution's EHS department.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of 14-Deoxypoststerone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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